Cas no 39835-08-0 (6-Nitrobenzo[D]isoxazole)

• Product Name: 6-Nitrobenzo[D]isoxazole
• CAS No: 39835-08-0
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD06659638
• CID: 828802
• Update Time: 2025-10-29

6-Nitrobenzo[D]isoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1,2-benzisoxazol
• 6-Nitrobenzo[d]isoxazole
• 6-Nitro-1,2-benzisoxazole
• 6-nitro-1,2-benzoxazole
• 6-nitrobenzisoxazole
• 6-Nitro-benzo[d]isoxazole
• 1,2-Benzisoxazole, 6-nitro-
• 6-Nitroindoxazine
• FCH853207
• AB25997
• ST2419004
• AX8028608
• Z4700
• A824759
• 6-Nitrobenzo[D]isoxazole

• MDL： MFCD06659638
• Inchi： 1S/C7H4N2O3/c10-9(11)6-2-1-5-4-8-12-7(5)3-6/h1-4H
• InChI Key： WIYPTBLUSSLGIV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8

Experimental Properties

• Boiling Point: 321.7±15.0°C at 760 mmHg
• PSA: 71.85000
• LogP: 2.25920

6-Nitrobenzo[D]isoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-Nitrobenzo[D]isoxazole

Comprehensive Analysis of 6-Nitrobenzo[D]isoxazole (CAS No. 39835-08-0): Properties, Applications, and Research Insights

6-Nitrobenzo[D]isoxazole (CAS No. 39835-08-0) is a heterocyclic organic compound featuring a fused isoxazole and benzene ring system with a nitro substituent at the 6-position. This structurally unique molecule has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The compound's molecular formula (C₇H₄N₂O₃) and molecular weight (164.12 g/mol) make it an intriguing subject for synthetic chemists exploring nitroaromatic compounds and their derivatives.

Recent studies highlight the growing interest in 6-Nitrobenzo[D]isoxazole as a building block for advanced materials. Its electron-withdrawing nitro group enhances the compound's utility in designing fluorescent probes and organic semiconductors, addressing current demands in optoelectronic devices. Researchers are particularly focused on its photophysical properties, which show promise for applications in OLED technology and sensor development—topics frequently searched in academic databases and patent literature.

The synthetic routes to 39835-08-0 typically involve nitration reactions of benzoisoxazole precursors, with yields optimized through modern green chemistry approaches. This aligns with the industry's shift toward sustainable synthesis methods, a hot topic in ACS publications and EU chemical regulations. Analytical characterization via HPLC, NMR, and mass spectrometry confirms the compound's high purity (>98%), a critical parameter for research-grade materials.

In pharmaceutical contexts, the isoxazole scaffold of 6-Nitrobenzo[D]isoxazole is being investigated for bioactive molecule design. While not itself a drug candidate, its derivatives show enzyme inhibition potential in preliminary studies—a fact driving Google Scholar searches for "nitroisoxazole medicinal chemistry." The compound's crystal structure (available in Cambridge Structural Database) provides valuable data for computational chemistry modeling, another trending research area.

From a commercial perspective, suppliers list CAS 39835-08-0 as a research chemical with strict GMP compliance standards. Safety data sheets emphasize proper handling procedures, reflecting industry concerns about laboratory safety—a frequently searched term in OSHA guidelines. The compound's stability under ambient storage conditions (typically 2-8°C) makes it practical for academic and industrial labs alike.

Emerging applications in agrochemical research have also been reported, where 6-Nitrobenzo[D]isoxazole derivatives demonstrate activity as plant growth regulators. This connects to popular searches about sustainable agriculture solutions. Furthermore, its potential in metal-organic frameworks (MOFs) design is being explored, tapping into the booming interest in nanoporous materials for gas storage and catalysis.

Analytical challenges surrounding 39835-08-0 include developing sensitive detection methods for trace quantification—a subject covered in recent ACS Analytical Chemistry papers. Researchers are optimizing UPLC-MS/MS protocols to address this need, reflecting the broader trend toward high-throughput analysis in chemical research.

The environmental fate of nitroaromatic compounds like 6-Nitrobenzo[D]isoxazole has become a key research area, with studies examining biodegradation pathways using advanced metabolomics techniques. These investigations respond to growing public interest in green chemistry metrics and EPA chemical safety standards—topics dominating environmental science search queries.

Patent analysis reveals increasing IP activity around isoxazole derivatives, particularly in electronic materials and pharmaceutical intermediates sectors. The compound's structure-activity relationships are being systematically explored through combinatorial chemistry approaches, meeting industry demands for rational drug design methodologies.

Future research directions for CAS 39835-08-0 likely include catalyzed functionalization studies to access novel derivatives, as well as investigations into its supramolecular chemistry behavior. These align with current interests in C-H activation strategies and molecular recognition systems—subjects generating substantial traffic on Chemistry World and Nature Chemistry platforms.